Phytochemical Standards
  • 5,9,13-Trimethyl-14-oxotetracyclo[11.2.1.01,10.04,9]hexadecane-5-carboxylic acid
    5,9,13-Trimethyl-14-oxotetracyclo[11.2.1.01,10.04,9]hex...
    • Cat. No.:
    • B191626
    • CAS No.:
    • 27975-19-5
    • Molecular Formula:
    • C20H30O3
    • Molecular Weight:
    • 318.4 g/mol
    Description
    Isosteviol is a diterpenoid.
    Isosteviol has been reported in Ceriops decandra with data available.
    an antihyperglycemic agent;  obtained by acid hydrolysis of stevioside;  was indexed to steviol ...
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  • Isovitexin
    Isovitexin
    • Cat. No.:
    • B1672635
    • CAS No.:
    • 38953-85-4
    • Molecular Formula:
    • C21H20O10
    • Molecular Weight:
    • 432.4 g/mol
    Description
    Isovitexin is a C-glycosyl compound that consists of apigenin substituted by a 1,5-anhydro-D-glucitol moiety at position 6. It has a role as an EC 3.2.1.20 (alpha-glucosidase) inhibitor and a metabolite. It is a...
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  • Jaceosidin
    Jaceosidin
    • Cat. No.:
    • B1672727
    • CAS No.:
    • 18085-97-7
    • Molecular Formula:
    • C17H14O7
    • Molecular Weight:
    • 330.29 g/mol
    Description
    Jaceosidin is a trihydroxyflavone that is flavone with hydroxy groups at positions 5, 7 and 4' and methoxy groups at positions 3' and 6. Isolated from Salvia tomentosa and Artemisia asiatica, it exhibits anti-al...
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  • trans-Jasmone
    trans-Jasmone
    • Cat. No.:
    • B1672801
    • CAS No.:
    • 488-10-8
    • Molecular Formula:
    • C11H16O
    • Molecular Weight:
    • 164.24 g/mol
    Description
    Trans-Jasmone is a ketone.
    (E)-jasmone has been reported in Agastache rugosa, Artemisia annua, and Acokanthera oblongifolia with data available.
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  • Juglone
    Juglone
    • Cat. No.:
    • B1673114
    • CAS No.:
    • 481-39-0
    • Molecular Formula:
    • C10H6O3
    • Molecular Weight:
    • 174.15 g/mol
    Description
    Juglone is a hydroxy-1,4-naphthoquinone that is 1,4-naphthoquinone in which the hydrogen at position 5 has been replaced by a hydroxy group. A plant-derived 1,4-naphthoquinone with confirmed antibacterial and an...
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  • Jujuboside-A
    Jujuboside-A
    • Cat. No.:
    • B1673115
    • CAS No.:
    • 55466-04-1
    • Molecular Formula:
    • C58H94O26
    • Molecular Weight:
    • 1207.3 g/mol
    Description
    Jujuboside A is a triterpenoid.
    (2S,3R,4R,5R,6S)-2-[(2S,3R,4S,5S)-4-[(2S,3R,4S,5S,6R)-4,5-dihydroxy-6-[[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxymethyl]-3-[(2S,3R,4S,5R)-3,4,5-trihydrox...
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  • Kaempferide
    Kaempferide
    • Cat. No.:
    • B1673269
    • CAS No.:
    • 491-54-3
    • Molecular Formula:
    • C16H12O6
    • Molecular Weight:
    • 300.26 g/mol
    Description
    Kaempferide is a monomethoxyflavone that is the 4'-O-methyl derivative of kaempferol. It has a role as an antihypertensive agent and a metabolite. It is a trihydroxyflavone, a monomethoxyflavone and a 7-hydroxyf...
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  • Kaempferol
    Kaempferol
    • Cat. No.:
    • B1673270
    • CAS No.:
    • 520-18-3
    • Molecular Formula:
    • C15H10O6
    • Molecular Weight:
    • 286.24 g/mol
    Description
    Kaempferol is a tetrahydroxyflavone in which the four hydroxy groups are located at positions 3, 5, 7 and 4'. Acting as an antioxidant by reducing oxidative stress, it is currently under consideration as a possi...
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  • Kahweol
    Kahweol
    • Cat. No.:
    • B1673272
    • CAS No.:
    • 6894-43-5
    • Molecular Formula:
    • C20H26O3
    • Molecular Weight:
    • 314.4 g/mol
    Description
    Kahweol is a diterpenoid with formula C20H26O3, isolated from the beans of Coffea arabica. It exhibits antioxidant, anti-inflammatory, anti-angiogenesis and anti-proliferative properties. It has a role as an ang...
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  • Puerarin
    Puerarin
    • Cat. No.:
    • B1673276
    • CAS No.:
    • 3681-99-0
    • Molecular Formula:
    • C21H20O9
    • Molecular Weight:
    • 416.4 g/mol
    Description
    Puerarin is a hydroxyisoflavone that is isoflavone substituted by hydroxy groups at positions 7 and 4' and a beta-D-glucopyranosyl residue at position 8 via a C-glycosidic linkage. It has a role as a plant metab...
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